Cas no 1236267-61-0 (4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride)

• Product Name: 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride
• CAS No: 1236267-61-0
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 1075311
• PubChem ID: 56831889
• Update Time: 2025-07-17

4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1-piperidinyl)(2-pyrrolidinyl)methanone hydrochloride
• (4-Methyl-1-piperidinyl)(2-pyrrolidinyl)methanonehydrochloride
• (4-methylpiperidin-1-yl)-pyrrolidin-2-ylmethanone;hydrochloride
• AKOS015844283
• (4-Methylpiperidin-1-yl)(pyrrolidin-2-yl)methanonehydrochloride
• (4-Methylpiperidin-1-yl)(pyrrolidin-2-yl)methanone hydrochloride
• 1236267-61-0
• 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride

• MDL： MFCD13562158
• Inchi： 1S/C11H20N2O.ClH/c1-9-4-7-13(8-5-9)11(14)10-3-2-6-12-10;/h9-10,12H,2-8H2,1H3;1H
• InChI Key： DMBUKYYPXOVZBU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 232.1342410g/mol
• Monoisotopic Mass: 232.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride

4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride (CAS No. 1236267-61-0): A Comprehensive Overview

4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride (CAS No. 1236267-61-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPPH, is a derivative of piperidine and pyrrolidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of MPPH make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride consists of a piperidine ring linked to a pyrrolidine ring through a carbonyl group, with a methyl group attached to the piperidine ring. This specific arrangement of functional groups imparts unique pharmacological properties to the compound, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of MPPH in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making MPPH a promising candidate for the treatment of conditions such as Parkinson's disease, schizophrenia, and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MPPH exhibits potent dopaminergic activity, suggesting its potential as a lead compound for developing new therapies for Parkinson's disease.

In addition to its dopaminergic effects, MPPH has also shown promising results in preclinical studies for its anxiolytic and antidepressant properties. A study conducted by researchers at the University of California found that MPPH significantly reduced anxiety-like behaviors in animal models, indicating its potential as an alternative to traditional anxiolytic drugs such as benzodiazepines. The mechanism underlying these effects is thought to involve modulation of serotonin receptors, which are key targets for many current antidepressant medications.

The safety profile of 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have shown that MPPH exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of MPPH in human subjects. Early-phase trials have shown promising results, with participants reporting improvements in symptoms related to mood disorders and cognitive function. These findings have generated significant interest from pharmaceutical companies and academic institutions, leading to increased investment in the development of MPPH-based therapies.

The synthesis of 4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride involves several steps, including the formation of the piperidine and pyrrolidine rings, followed by the introduction of the carbonyl group and methyl substituent. Various synthetic routes have been developed to optimize yield and purity, with some methods achieving high efficiency and scalability suitable for industrial production.

In conclusion, MPPH (4-Methyl-1-(2S)-pyrrolidine-2-carbonylpiperidine Hydrochloride) represents a promising compound with significant potential in the treatment of neurological and psychiatric disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, MPPH is poised to play a crucial role in advancing our understanding and treatment of these complex conditions.